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Compound of Interest

Compound Name: 3-Bromo-2-chloroaniline

Cat. No.: B183718

An In-depth Technical Guide to 3-Bromo-2-
chloroaniline

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and key data for 3-Bromo-2-chloroaniline, a significant intermediate in organic and
pharmaceutical synthesis.

Core Chemical Data

3-Bromo-2-chloroaniline is a halogenated aromatic amine with the IUPAC name 3-bromo-2-
chloroaniline. Its fundamental chemical properties are summarized below.

Property Value Source
Chemical Formula CeHsBrCIN [L1[21131[4]15]
Exact Mass 204.92939 Da [21[6]1[7]
Molecular Weight 206.47 g/mol [1112]

CAS Number 56131-46-5 [3][4][8]
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Experimental Protocols

The synthesis of 3-Bromo-2-chloroaniline is most commonly achieved through the reduction
of a nitrobenzene precursor. The following is a representative experimental protocol.

Synthesis of 3-Bromo-2-chloroaniline from 1-Bromo-2-chloro-3-nitrobenzene
This procedure outlines the reduction of 1-bromo-2-chloro-3-nitrobenzene using tin(ll) chloride.

Materials:

1-bromo-2-chloro-3-nitrobenzene (2.7 g, 11.44 mmol)
e Tin(ll) chloride (SnCl2) (12.97 g, 57.20 mmol)

o Ethanol (60 mL)

o Deionized water

o Ethyl acetate

» Saturated brine solution

e Anhydrous sodium sulfate

« Silica gel for column chromatography

o Petroleum ether

Procedure:

e A solution of 1-bromo-2-chloro-3-nitrobenzene and SnClz in ethanol is prepared in a round-
bottom flask.[1][8]

e The mixture is stirred and heated under reflux for 3 hours.[1][8]

e Upon completion, the reaction mixture is cooled to room temperature.[1][8]
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e The reaction is quenched with deionized water and the product is extracted with ethyl
acetate.[1][8]

e The organic layers are combined, washed with saturated brine, and dried over anhydrous
sodium sulfate.[1][8]

e The solvent is removed under reduced pressure.[1][8]

e The crude product is purified by silica gel column chromatography using an eluent of ethyl
acetate/petroleum ether (1:50) to yield 3-bromo-2-chloroaniline as an off-white solid.[1][8]

An alternative method involves the use of iron powder and acetic acid for the reduction of the
nitro group.[1]

Logical Relationships

The following diagram illustrates the fundamental relationship between the compound's name

G—Bromo-Z—chloroanilina

is represented by

Chemical Formula
CeHsBrCIN

and its core chemical properties.

Exact Mass
204.92939 Da

Click to download full resolution via product page

Chemical Identity of 3-Bromo-2-chloroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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